![molecular formula C7H12Cl2N2 B1218784 2,5-Diaminotoluene dihydrochloride CAS No. 615-45-2](/img/structure/B1218784.png)
2,5-Diaminotoluene dihydrochloride
Overview
Description
2,5-Diaminotoluene dihydrochloride, also known as 2,5-Diamino-2,5-dihydrotoluene dihydrochloride, is an organic compound with the chemical formula C7H10Cl2N2. It is a white crystalline solid with a melting point of 186-188 °C. It is used in the synthesis of pharmaceuticals, dyes, and other chemicals. It is also used as a catalyst in the synthesis of organic compounds.
Scientific Research Applications
Teratogenicity Studies
2,5-Diaminotoluene dihydrochloride has been examined for its teratogenic effects. A study conducted by Inouye and Murakami (1977) on pregnant mice found that injection of this compound led to skeletal malformations in the fetuses, particularly when administered on specific days of pregnancy (Inouye & Murakami, 1977).
Analytical Chemistry
In analytical chemistry, high-performance liquid chromatography has been used to detect this compound. Unger and Friedman (1979) developed a method to determine 2,4-diaminotoluene in urine and plasma, showcasing its importance in industrial and medical applications (Unger & Friedman, 1979).
Clean Synthesis and Industrial Application
Jing Ning-ren (2008) explored a clean and economical synthesis method for high-purity 2,5-diaminotoluene sulfate, which is important for industrial applications due to its characteristics of less pollution and lower cost (Jing Ning-ren, 2008).
Synthesis Research
Research by Wang Xue-jie (2007) focused on synthesizing 2,5-diaminotoluene, emphasizing the technological characteristics of different methods and the feasibility of commercialization. This study is significant for industrial applications, particularly in developing cost-effective and environmentally friendly production methods (Wang Xue-jie, 2007).
Cosmetic Applications and Safety
A study by Burnett et al. (2010) examined the safety of toluene-2,5-diamine, including its sulfate form, as used in cosmetics like hair dyes. This research is crucial for ensuring the safety of consumer products containing these compounds (Burnett et al., 2010).
Mutagenicity and Genotoxicity Studies
The mutagenicity and genotoxicity of related compounds like 2,4-diaminotoluene have been explored, which is important for understanding the potential risks associated with exposure to these compounds in industrial settings (Severin et al., 2005).
Mechanism of Action
Safety and Hazards
2,5-Diaminotoluene dihydrochloride is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause an allergic skin reaction . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area .
Biochemical Analysis
Biochemical Properties
2,5-Diaminotoluene dihydrochloride plays a significant role in biochemical reactions, particularly in the field of hair dyeing. It functions as a primary intermediate, which means it is first oxidized with hydrogen peroxide and then combined with a coupler to form the hair dye . This compound interacts with various enzymes and proteins during these reactions. For instance, it is known to interact with hydrogen peroxide, which acts as an oxidizing agent, facilitating the formation of the dye.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. In hair dyeing, the compound penetrates the hair shaft and reacts with the hair’s natural pigments, leading to a change in color. This process involves the alteration of gene expression related to pigment production and can impact cellular metabolism by introducing new chemical compounds into the cells .
Molecular Mechanism
The molecular mechanism of this compound involves its oxidation and subsequent interaction with other chemical compounds to form the final dye product. At the molecular level, it binds with hydrogen peroxide, leading to the formation of reactive intermediates that further react with couplers to produce the desired color. This process may involve enzyme inhibition or activation, depending on the specific biochemical pathway involved .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors in its effectiveness. Over time, exposure to air can lead to oxidation, which may alter its chemical properties and reduce its efficacy. Long-term effects on cellular function have been observed in in vitro and in vivo studies, indicating potential changes in cellular metabolism and gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may effectively produce the desired biochemical reactions without causing significant adverse effects. At higher doses, toxic or adverse effects may be observed, including potential damage to cellular structures and disruption of normal cellular functions .
Metabolic Pathways
This compound is involved in various metabolic pathways, including those related to its oxidation and subsequent reactions to form hair dyes. Enzymes such as cytochrome P450 may play a role in its metabolism, facilitating the conversion of the compound into reactive intermediates. These intermediates can then interact with other biomolecules, affecting metabolic flux and metabolite levels .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific cellular compartments can influence its activity and effectiveness .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles within the cell. This localization can affect its interactions with other biomolecules and its overall biochemical activity .
properties
IUPAC Name |
2-methylbenzene-1,4-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2.2ClH/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,8-9H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQUHVWVGRKTIBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
95-70-5 (Parent) | |
Record name | 2,5-Diaminotoluene dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000615452 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4060650 | |
Record name | p-Toluenediamine dihydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [MSDSonline] | |
Record name | 2-Methyl-1,4-benzenediamine dihydrochloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/4873 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Color/Form |
Solid | |
CAS RN |
615-45-2 | |
Record name | 2,5-Diaminotoluene dihydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000615452 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Benzenediamine, 2-methyl-, hydrochloride (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | p-Toluenediamine dihydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4060650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-Diaminotoluene Dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | TOLUENE-2,5-DIAMINE DIHYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GY506235UT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 2-METHYL-1,4-BENZENEDIAMINE DIHYDROCHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6252 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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